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Compound of Interest

Compound Name: 2-Naphthol-6,8-disulfonic acid

Cat. No.: B091816

An In-depth Technical Guide to the Health and Safety of 2-Naphthol-6,8-disulfonic acid

Introduction

2-Naphthol-6,8-disulfonic acid, also known as G acid, is a synthetic organic compound with
the CAS number 118-32-1.[1][2][3] It is characterized by a naphthalene structure substituted
with one hydroxyl (-OH) group and two sulfonic acid (-SOsH) groups.[2] This structure,
particularly the presence of sulfonic acid groups, renders the compound highly soluble in water.
[1][2] It typically appears as a white to light yellow crystalline powder.[1][2]

Primarily, 2-Naphthol-6,8-disulfonic acid serves as a crucial intermediate in the synthesis of
various azo dyes, contributing to the production of vibrant and long-lasting colors for textiles
and other materials.[1][4] It is also utilized as a reagent in analytical chemistry.[1] Given its
industrial applications, a thorough understanding of its health and safety profile is essential for
researchers, scientists, and professionals in drug development and chemical manufacturing.

This guide provides a comprehensive overview of the available health and safety data,
handling procedures, and emergency protocols for 2-Naphthol-6,8-disulfonic acid.

Physical and Chemical Properties

The fundamental physical and chemical properties of 2-Naphthol-6,8-disulfonic acid are
summarized below.
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Property Value Source

CAS Number 118-32-1 [1112][3]

Molecular Formula C10Hs0O7S2 [2][3]

Molecular Weight 304.3 g/mol [3]
White to light yellow

Appearance _ [1][2]
powder/solid
G Acid, 7-Hydroxy-1,3-

Synonyms ) ) ) [3]
naphthalenedisulfonic acid

Solubility Soluble in water [1112]

Hazard Identification and Classification

2-Naphthol-6,8-disulfonic acid is classified as hazardous according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is harmful if

swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[5] It

may also cause respiratory irritation.[5]

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation
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Source:[5]

GHS Label Elements

Element Details
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements

H302, H312, H332, H315, H319, H335

Precautionary Statements

P261, P270, P271, P280, P301+P312,
P302+P352, P304+P340, P305+P351+P338,
P312, P332+P313, P337+P313, P362+P364,
P403+P233, P405, P501

Source:[5]
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Hazard Assessment

Toxicological &
Physicochemical Data

Evaluate Against GHS Criteria
(e.g., Acute Toxicity, Irritation)

Classification 8; ’C0mmunication

Assign Hazard Classes
- Acute Tox. 4 (Oral, Dermal, Inhal.)
- Skin Irrit. 2

- Eye Irrit. 2
-STOTSE 3

Generate Label Elements

Label Elei;lEﬂ\S

Hazard Statements
(H302, H312, etc.)

Pictogram Signal Word
(GHS07) (‘Warning')

Precautionary Statements
(P261, P280, etc.)

Compile Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: GHS hazard classification and communication workflow.
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Toxicological Information

Detailed quantitative toxicological data such as LDso (Lethal Dose, 50%) or LCso (Lethal
Concentration, 50%) for 2-Naphthol-6,8-disulfonic acid are not readily available in the
reviewed literature.[5][6] The toxicological properties have not been fully investigated.[7][8]
However, the GHS classification indicates harmful effects upon acute exposure and irritant
properties.

o Acute Effects: Harmful if swallowed, inhaled, or in contact with skin. Causes irritation to the
skin, eyes, and respiratory system.[5][8]

o Chronic Effects: No information was available regarding carcinogenicity, mutagenicity, or
reproductive toxicity.[5][8]

Experimental Protocols

Specific experimental protocols for the toxicological assessment of 2-Naphthol-6,8-disulfonic
acid were not detailed in the available documentation. However, assessments for GHS
classification typically follow standardized methodologies, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

General Protocol for Skin Irritation/Corrosion (Based on
OECD TG 404)

This test is designed to evaluate the potential of a substance to cause irreversible (corrosion)
or reversible (irritation) inflammatory changes to the skin.

e Test Substance Preparation: The substance, typically a fine powder, is moistened with a
small amount of a suitable vehicle (e.g., water) to form a paste.

e Animal Model: The test is usually conducted on healthy young adult albino rabbits.

o Application: A small area of the animal's back is clipped free of fur. A gauze patch holding 0.5
g of the prepared test substance is applied to the intact skin and held in place with a semi-
occlusive dressing for a specified exposure period, typically 4 hours.
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Observation: After the exposure period, the patch is removed, and the skin is cleaned. The
skin is then examined for signs of erythema (redness) and edema (swelling) at specific
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring and Classification: The reactions are scored according to a standardized scale. The
mean scores for erythema and edema are calculated for each animal. Based on these
scores, the substance is classified as an irritant (Category 2) or non-irritant.

General Protocol for Biodegradability (Based on OECD
TG 301C)

The "Ready Biodegradability: Modified MITI Test (I)" is used to assess whether a chemical is
readily biodegradable under aerobic conditions.

Test System: The test uses a closed system containing a defined mineral medium, the test
substance as the sole source of organic carbon, and a mixed population of microorganisms
(inoculum) from a source not pre-adapted to the chemical.

Measurement: The degradation of the substance is followed by measuring oxygen
consumption over a 28-day period.

Procedure: The test substance is added to the medium with the inoculum in a closed
respirometer. Oxygen consumption is measured continuously or at frequent intervals and
compared to a blank control (containing only inoculum) and a reference control (containing a
readily biodegradable substance like sodium benzoate).

Evaluation: The percentage of degradation is calculated from the total oxygen consumed
relative to the theoretical oxygen demand (ThOD). A substance is considered "readily
biodegradable" if it reaches a 60% degradation level within a 10-day window during the 28-
day test period.

First-Aid Measures
Immediate first aid is crucial in case of exposure.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
symptoms are severe or persist, get medical attention.[5][6]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-OR906571.pdf
https://www.scribd.com/document/475236476/G-Salt-2-Naphthol-6-8-disulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Take off contaminated clothing immediately.[6] Wash the affected area with
plenty of soap and water for at least 15 minutes.[7] If skin irritation occurs, seek medical
advice.[5]

o Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes.[6][7] If eye irritation
persists, get medical attention.[5]

 Ingestion: Rinse mouth.[5] If the victim is conscious and alert, give 2-4 cupfuls of milk or
water.[7] Call a POISON CENTER or doctor if you feel unwell.[5] Do NOT induce vomiting.[9]

In all cases of exposure, if you feel unwell, seek medical advice/attention.[6]
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Exposure Occurs

e

\A \A -
[1 Move to Fresh Alj [1 Remove Contaminated Clothing j [ 1. Rinse with water for 15+ mins j [2 L Rinse M(_)uth . ]
2. e

. Give water/milk (if conscious)
2. Keep comfortable 2. Wash with plenty of soap & wate Remove contact lenses if possibl 3. DO NOT induce vomiting

A A4

A\
> Seek Medical Attention
(If symptoms persist or if in doubt)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Assess Situation & Ensure Safety
(Isolate area, move upwind)

Don Personal Protective Equipment (PPE)
- Respirator
- Chemical Gloves
- Safety Goggles
- Protective Clothing

Contain Spill
(Prevent entry into drains/waterways)

Clean Up Spill
- Use dry methods (sweep/vacuum)

- Avoid generating dust

Collect & Containerize
(Place in clean, dry, labeled, sealed container)

Decontaminate Area
(Flush with water if appropriate)

Dispose of Waste
(According to local regulations)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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